molecular formula C12H13FO3 B8501388 Ethyl 3-(3-fluoro-4-methyloxyphenyl)Acrylate

Ethyl 3-(3-fluoro-4-methyloxyphenyl)Acrylate

Cat. No.: B8501388
M. Wt: 224.23 g/mol
InChI Key: BWWRXUXZXLJKRC-UHFFFAOYSA-N
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Description

Ethyl 3-(3-fluoro-4-methyloxyphenyl)Acrylate is a useful research compound. Its molecular formula is C12H13FO3 and its molecular weight is 224.23 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H13FO3

Molecular Weight

224.23 g/mol

IUPAC Name

ethyl 3-(3-fluoro-4-methoxyphenyl)prop-2-enoate

InChI

InChI=1S/C12H13FO3/c1-3-16-12(14)7-5-9-4-6-11(15-2)10(13)8-9/h4-8H,3H2,1-2H3

InChI Key

BWWRXUXZXLJKRC-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C=CC1=CC(=C(C=C1)OC)F

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

A solution of 3-fluoro-4-methoxybenzaldehyde (2.20 g, Ald) in 1,2-diethoxyethane (5 ml) was added with ethyl diethylphosphonoacetate (3.12 ml, TCI) and then added with 60% sodium hydride (624 mg) under ice cooling. The reaction mixture was stirred for 10 minutes, then warmed to room temperature and stirred for 5 hours. The reaction mixture was added with ethyl acetate (90 ml) and washed successively with saturated aqueous sodium hydrogencarbonate, saturated aqueous ammonium chloride and saturated brine. The organic layer was dried, and then the solvent was evaporated under reduced pressure. The residue was purified by flash column chromatography (Quad, hexane:ethyl acetate=10:1) to obtain the title compound (Intermediate 17, 3.16 g).
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